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Compound of Interest

Compound Name: 3-Methyl-3-pentanol

Cat. No.: B165633 Get Quote

Essential Safety and Handling Guide for 3-
Methyl-3-pentanol
This guide provides immediate safety, operational, and disposal information for the handling of

3-Methyl-3-pentanol in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant use of this chemical.

I. Personal Protective Equipment (PPE) and Safety
Measures
When handling 3-Methyl-3-pentanol, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the required PPE.
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Protection Type Required Equipment Specifications and Remarks

Eye/Face Protection Safety glasses, Face shield

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[1][2] A

face shield is recommended

when there is a splash hazard.

Skin Protection Chemical-resistant gloves

Inspect gloves prior to use and

use proper glove removal

technique to avoid skin

contact.[1] Dispose of

contaminated gloves after use.

Protective clothing

A complete suit protecting

against chemicals is

recommended.[1][2] Flame

retardant and antistatic

protective clothing should be

worn.[1][2]

Respiratory Protection Air-purifying respirator

Where risk assessment

indicates it is necessary, use a

full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges as a

backup to engineering

controls.[1][2][3] If the

respirator is the sole means of

protection, use a full-face

supplied air respirator.[1][2][3]

II. Quantitative Data Summary
The following table provides a summary of key quantitative data for 3-Methyl-3-pentanol.
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Property Value Reference

Molecular Formula C6H14O [1]

Molecular Weight 102.17 g/mol [1]

CAS Number 77-74-7 [1][4][5]

Boiling Point 123 °C (253 °F) [1][3][5]

Melting Point -38 °C (-36 °F) [1][3][5]

Flash Point 24 °C (75.2 °F) (Closed Cup) [5]

Oral LD50 (Rat) 710 mg/kg [5]

Specific Gravity 0.828 @ 25°C (Water = 1) [5][6]

III. Operational Plan: Step-by-Step Handling
Protocol
A. Preparation and Precautionary Measures:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 3-Methyl-3-pentanol.[1][2]

Ensure Proper Ventilation: Work in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of vapors.[1][2]

Remove Ignition Sources: 3-Methyl-3-pentanol is a flammable liquid.[1][4][5] Keep it away

from heat, sparks, open flames, and hot surfaces.[1] No smoking in the handling area.[1]

Grounding and Bonding: Use explosion-proof electrical, ventilating, and lighting equipment.

[1] Ground and bond containers and receiving equipment to prevent static discharge.[1] Use

only non-sparking tools.[1]

Assemble PPE: Don all required personal protective equipment as outlined in the table

above.

B. Handling Procedure:
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Container Handling: Keep the container tightly closed when not in use.[1][2] Opened

containers must be carefully resealed and kept upright to prevent leakage.[2][3]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][7] Wash hands

thoroughly after handling.[1][2]

Avoid Contact: Avoid contact with skin and eyes, and avoid inhalation of vapor or mist.[1][2]

C. Accidental Release Measures:

Immediate Action: In case of a spill, remove all sources of ignition.[1][2][3]

Ventilation: Ensure adequate ventilation.[1][2][3]

Personal Protection: Use personal protective equipment.[1][2][3] Avoid breathing vapors,

mist, or gas.[1][2][3]

Containment: Prevent further leakage or spillage if safe to do so.[1][2] Do not let the product

enter drains.[1][2][3]

Clean-up: Contain the spillage and then collect it with a non-combustible absorbent material

(e.g., sand, earth, diatomaceous earth, vermiculite) and place it in a container for disposal

according to local regulations.[2][3]

IV. First Aid Measures
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Exposure Route First Aid Procedure

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell.[1] Rinse mouth.[1] Do NOT

induce vomiting.[1][2]

If on Skin (or hair)
Remove/Take off immediately all contaminated

clothing.[1] Rinse skin with water/shower.[1]

If Inhaled

Move person into fresh air.[1][2] If not breathing,

give artificial respiration.[1][2] Consult a

physician.[1][2]

If in Eyes Flush eyes with water as a precaution.[1][2]

General Advice
Consult a physician.[1][2] Show the safety data

sheet to the doctor in attendance.[1][2]

V. Disposal Plan
Waste Collection: Collect surplus and non-recyclable solutions in a suitable, closed

container.[1][3] Do not mix with other waste.

Professional Disposal: Offer the waste to a licensed disposal company.[1][3] Contact a

licensed professional waste disposal service to dispose of this material.[1][3]

Contaminated Packaging: Dispose of as unused product.[1][3] Handle uncleaned containers

like the product itself.

Regulatory Compliance: Dispose of contents/container to an approved waste disposal plant

in accordance with local, state, and federal regulations.[1][7]

VI. Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://dept.harpercollege.edu/chemistry/sds/3-methyl-3-pentanol.pdf
https://www.chemicalbook.com/msds/3-methyl-3-pentanol.htm
https://simmons.chemoventory.com/msds/77-74-7_3-METHYL-3-PENTANOL.pdf
https://www.chemicalbook.com/msds/3-methyl-3-pentanol.pdf
https://dept.harpercollege.edu/chemistry/msds/Methyl-3-Pentanol%203-%20ScienceLab.pdf
https://www.thegoodscentscompany.com/data/rw1040311.html
https://static.cymitquimica.com/products/54/pdf/sds-OR922588.pdf
https://www.benchchem.com/product/b165633#personal-protective-equipment-for-handling-3-methyl-3-pentanol
https://www.benchchem.com/product/b165633#personal-protective-equipment-for-handling-3-methyl-3-pentanol
https://www.benchchem.com/product/b165633#personal-protective-equipment-for-handling-3-methyl-3-pentanol
https://www.benchchem.com/product/b165633#personal-protective-equipment-for-handling-3-methyl-3-pentanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165633?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

